N-(4,7-dichloro-1,3-benzothiazol-2-yl)-2-phenoxyacetamide

• IUPAC Name: N-(4,7-dichloro-1,3-benzothiazol-2-yl)-2-phenoxyacetamide
• InChI: InChI=1S/C15H10Cl2N2O2S/c16-10-6-7-11(17)14-13(10)19-15(22-14)18-12(20)8-21-9-4-2-1-3-5-9/h1-7H,8H2,(H,18,19,20)
• InChI Key: UKDNDDLHOHLMGV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OCC(=O)NC2=NC3=C(C=CC(=C3S2)Cl)Cl
• Molecular Formula: C15H10Cl2N2O2S
• Molecular Weight: 353.2 g/mol

Description

N-(4,7-dichloro-1,3-benzothiazol-2-yl)-2-phenoxyacetamide, also known as DBPA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DBPA is a synthetic compound that is widely used in scientific research for its unique properties and mechanisms of action.

Scientific Research Applications

Antimicrobial and Anticancer Activities

• Synthesis and Biological Evaluation : Novel diastereoselective benzothiazole β-lactam hybrids, synthesized using (benzo[d]thiazol-2-yl)phenoxyacetic acid, have been evaluated for antimicrobial activities against Gram-positive and Gram-negative bacterial strains. These compounds also displayed moderate antimalarial activities and showed potential as medicines due to their low hemolytic activity and mammalian cell toxicity. This indicates their potential use in developing new antimicrobial and antimalarial agents (Alborz et al., 2018).

• Anticancer Activities : Some N-[4-(Benzothiazole-2-yl) phenyl]-2-aryloxyacetamide derivatives demonstrated notable anticancer activities. These compounds were prepared by reacting N-[4-(benzothiazole-2yl)phenyl]-2-chloroacetamide with different phenol or thiophenol derivatives, highlighting their potential in cancer research and therapy (Tay et al., 2012).

Environmental Applications

• Treatment of Pesticides : The efficacy of membrane bioreactor (MBR) technology in treating phenoxyacetic and benzoic acid herbicides, such as 2,4-D, mecoprop, and dicamba, in water was investigated. This study demonstrated the MBR's capability to significantly reduce concentrations of these herbicides, offering an environmentally friendly solution for managing pesticide contamination in water bodies (Ghoshdastidar & Tong, 2013).

Spectroscopic and Quantum Mechanical Studies

• Photovoltaic Efficiency Modeling : The photovoltaic efficiency and ligand-protein interactions of benzothiazolinone acetamide analogs were explored through spectroscopic and quantum mechanical studies. These compounds showed potential as photosensitizers in dye-sensitized solar cells (DSSCs) due to their good light harvesting efficiency (LHE) and free energy of electron injection, demonstrating their applicability in renewable energy technologies (Mary et al., 2020).